4-{5-[(4-ethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine

• IUPAC Name: 5-[(4-ethylphenoxy)methyl]-3-pyridin-4-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C16H15N3O2/c1-2-12-3-5-14(6-4-12)20-11-15-18-16(19-21-15)13-7-9-17-10-8-13/h3-10H,2,11H2,1H3
• InChI Key: KMKPHWNTUIXFGR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC2=NC(=NO2)C3=CC=NC=C3
• Molecular Formula: C16H15N3O2
• Molecular Weight: 281.31 g/mol

Description

4-{5-[(4-ethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have interesting biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of 4-{5-[(4-ethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine is not fully understood. However, it is believed to act by inhibiting various signaling pathways involved in cell growth and survival. It has been shown to inhibit the Akt/mTOR pathway, which is involved in cell growth and survival. It has also been shown to inhibit the NF-κB pathway, which is involved in inflammation and cell survival. Additionally, it has been shown to activate the AMPK pathway, which is involved in energy metabolism and cell survival.
Biochemical and Physiological Effects:
The compound 4-{5-[(4-ethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has been found to have interesting biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis in cancer cells, and have neuroprotective effects. It has also been found to have anti-inflammatory effects and to improve insulin sensitivity.

Advantages and Limitations for Lab Experiments

The advantages of using 4-{5-[(4-ethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine in lab experiments include its high purity, high yield, and interesting biochemical and physiological effects. However, there are also limitations to using this compound. One limitation is its potential toxicity, which requires careful handling and use in appropriate concentrations. Another limitation is its limited solubility in aqueous solutions, which may require the use of organic solvents.

Future Directions

There are several future directions for research on 4-{5-[(4-ethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine. One direction is to further explore its potential applications in cancer research, particularly in combination with other anticancer agents. Another direction is to investigate its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and to optimize its use in lab experiments.

Synthesis Methods

The synthesis of 4-{5-[(4-ethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has been achieved using various methods. One such method involves the reaction of 4-ethylphenol with 2-bromo-5-(chloromethyl)pyridine in the presence of a base, followed by reaction with hydrazine hydrate to form the oxadiazole ring. Another method involves the reaction of 4-ethylphenol with 2-bromo-5-(chloromethyl)pyridine in the presence of sodium azide, followed by reaction with hydrazine hydrate to form the oxadiazole ring. These methods have been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

The compound 4-{5-[(4-ethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has been studied for its potential applications in scientific research. One such application is in the field of cancer research. The compound has been found to inhibit the growth of cancer cells in vitro and in vivo. It has also been found to induce apoptosis in cancer cells. Another application is in the field of neurodegenerative diseases. The compound has been found to have neuroprotective effects and has been shown to improve cognitive function in animal models of Alzheimer's disease.